N-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]aniline

• IUPAC Name: N-[(6-methoxy-1H-benzimidazol-2-yl)methyl]aniline
• InChI: InChI=1S/C15H15N3O/c1-19-12-7-8-13-14(9-12)18-15(17-13)10-16-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key: DDWJCDANZNOLKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)CNC3=CC=CC=C3
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• CAS No.: 1493279-30-3

Description

N-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]aniline is a useful research compound. Its molecular formula is C15H15N3O and its molecular weight is 253.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis Techniques : The compound has been used in various chemical synthesis processes. For example, reactions involving laevulinic acid and aniline produce derivatives like 5-methyl-2,3-dihydro-1H-1-benzazepin-2-one, indicating its role in the formation of complex organic structures (Candeloro & Bowie, 1978).

• Intermediate for Pharmaceutical Compounds : It has been utilized in the synthesis of compounds like N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl anilines, which have been evaluated for anti-tubercular activity (Dighe et al., 2012).

• Photodynamic Therapy for Cancer : A study reported the synthesis of zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base, indicating its potential in photodynamic therapy applications for cancer treatment (Pişkin et al., 2020).

• Catalysis in Chemical Reactions : This compound has been used in palladium complexes as catalysts for methoxycarbonylation of olefins, highlighting its significance in industrial chemical processes (Tshabalala et al., 2015).

Pharmaceutical and Biological Applications

• Antiviral Activity : Certain derivatives of this compound have been synthesized and evaluated for antiviral activity against RNA and DNA viruses, demonstrating its potential in antiviral drug development (Desideri et al., 2019).

• Tubulin Polymerization Inhibition : Indenopyrazoles derivatives, including this compound, have been identified as tubulin polymerization inhibitors, indicating their potential in cancer treatment (Minegishi et al., 2015).

• Antimicrobial Activity : Compounds derived from this chemical have shown significant antimicrobial activity against various microbial strains, suggesting its use in developing new antimicrobial agents (Banoji et al., 2022).

• Anti-Proliferative Agents : This compound has been linked with triazole and benzimidazole pharmacophores to create anti-proliferative agents, showing its potential in cancer therapy (Sahay & Ghalsasi, 2017).